5-Anilino-4-phenyl-2-(piperidin-1-ylmethyl)-1,2,4-triazole-3-thione

• IUPAC Name: 5-anilino-4-phenyl-2-(piperidin-1-ylmethyl)-1,2,4-triazole-3-thione
• InChI: InChI=1S/C20H23N5S/c26-20-24(16-23-14-8-3-9-15-23)22-19(21-17-10-4-1-5-11-17)25(20)18-12-6-2-7-13-18/h1-2,4-7,10-13H,3,8-9,14-16H2,(H,21,22)
• InChI Key: ZBNNZBATXAEEBB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CN2C(=S)N(C(=N2)NC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C20H23N5S
• Molecular Weight: 365.5 g/mol

Description

5-Anilino-4-phenyl-2-(piperidin-1-ylmethyl)-1,2,4-triazole-3-thione is a synthetic organic compound that belongs to the class of triazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Anilino-4-phenyl-2-(piperidin-1-ylmethyl)-1,2,4-triazole-3-thione typically involves the following steps:

Formation of the Triazole Ring: This can be achieved through the cyclization of appropriate hydrazine derivatives with carbon disulfide and subsequent reaction with hydrazine hydrate.

Substitution Reactions:

Piperidin-1-ylmethyl Group Addition: This step involves the reaction of the intermediate compound with piperidine under suitable conditions.

Industrial Production Methods

Industrial production methods for such compounds often involve optimization of the reaction conditions to maximize yield and purity. This includes controlling temperature, pressure, and the use of catalysts.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, typically using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic and electrophilic substitution reactions are common, using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce corresponding amines or alcohols.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Anilino-4-phenyl-2-(piperidin-1-ylmethyl)-1,2,4-triazole-3-thione involves its interaction with specific molecular targets. These may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and targets would require detailed biochemical studies.

Comparison with Similar Compounds

Similar Compounds

1,2,4-Triazole Derivatives: These compounds share the triazole ring structure and may have similar biological activities.

Aniline Derivatives: Compounds with an anilino group that exhibit diverse chemical properties.

Piperidine Derivatives: Compounds containing the piperidine ring, known for their pharmacological activities.

Uniqueness

5-Anilino-4-phenyl-2-(piperidin-1-ylmethyl)-1,2,4-triazole-3-thione is unique due to its specific combination of functional groups, which may confer distinct chemical and biological properties compared to other similar compounds.